Cas no 1172706-20-5 (methyl 2-{2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylacetamido}benzoate)

• Product Name: methyl 2-{2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylacetamido}benzoate
• CAS No: 1172706-20-5
• MF: C₂₀H₁₆N₂O₆
• MW: 380.350845336914
• CID: 6231446
• PubChem ID: 44044947
• Update Time: 2025-10-19

methyl 2-{2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylacetamido}benzoate
• F5001-2105
• methyl 2-[[2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetyl]amino]benzoate
• methyl 2-(2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)acetamido)benzoate
• AKOS024487464
• VU0627814-1
• methyl 2-{2-[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetamido}benzoate
• 1172706-20-5

• Inchi： 1S/C20H16N2O6/c1-25-20(24)14-4-2-3-5-15(14)21-19(23)10-13-9-17(28-22-13)12-6-7-16-18(8-12)27-11-26-16/h2-9H,10-11H2,1H3,(H,21,23)
• InChI Key： QSQIRRFNBSPHLS-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C1=CC(CC(NC2C=CC=CC=2C(=O)OC)=O)=NO1

Computed Properties

• Exact Mass: 380.101
• Monoisotopic Mass: 380.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.9A^2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-{2-5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylacetamido}benzoate

Comprehensive Analysis of Methyl 2-{2-[5-(2H-1,3-Benzodioxol-5-yl)-1,2-Oxazol-3-yl]Acetamido}Benzoate (CAS No. 1172706-20-5)

The compound methyl 2-{2-[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetamido}benzoate (CAS No. 1172706-20-5) is a synthetic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzodioxole moiety and an oxazole ring makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential bioactivity, which aligns with the growing demand for novel therapeutic agents in modern medicine.

In recent years, the scientific community has shown increased interest in heterocyclic compounds like methyl 2-{2-[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetamido}benzoate. This is due to their versatile pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of the benzodioxole group, commonly found in natural products, enhances its potential for drug-like behavior. Such compounds are often explored in the context of targeted drug delivery and precision medicine, which are currently trending topics in biomedical research.

The synthesis of methyl 2-{2-[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetamido}benzoate involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 1172706-20-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Given the rising popularity of AI-driven drug discovery, this compound has also been studied in silico to predict its interactions with biological targets, a method that significantly reduces experimental costs and time.

From an industrial perspective, the demand for specialty chemicals like methyl 2-{2-[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetamido}benzoate is driven by advancements in green chemistry and sustainable manufacturing. Companies are increasingly focusing on eco-friendly synthesis routes, which aligns with global environmental regulations. This compound’s potential applications in biodegradable materials and renewable energy storage further enhance its commercial viability.

In conclusion, methyl 2-{2-[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetamido}benzoate (CAS No. 1172706-20-5) represents a fascinating area of research at the intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing studies, particularly in the context of next-generation therapeutics and sustainable technologies. As scientific inquiries continue to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.